Cas no 2229643-77-8 (3-(3,4-dihydro-1H-2-benzopyran-6-yl)prop-2-enal)

• Product Name: 3-(3,4-dihydro-1H-2-benzopyran-6-yl)prop-2-enal
• CAS No: 2229643-77-8
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 6340251
• PubChem ID: 165722750
• Update Time: 2025-10-24

3-(3,4-dihydro-1H-2-benzopyran-6-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-1H-2-benzopyran-6-yl)prop-2-enal
• EN300-1753241
• 2229643-77-8

• Inchi： 1S/C12H12O2/c13-6-1-2-10-3-4-12-9-14-7-5-11(12)8-10/h1-4,6,8H,5,7,9H2/b2-1+
• InChI Key： WSNSDPULYIYRGI-OWOJBTEDSA-N
• SMILES： O1CC2C=CC(/C=C/C=O)=CC=2CC1

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(3,4-dihydro-1H-2-benzopyran-6-yl)prop-2-enal

Comprehensive Overview of 3-(3,4-dihydro-1H-2-benzopyran-6-yl)prop-2-enal (CAS No. 2229643-77-8)

The compound 3-(3,4-dihydro-1H-2-benzopyran-6-yl)prop-2-enal, with the CAS number 2229643-77-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This benzopyran derivative is characterized by its unique structural features, including a propenal side chain attached to a dihydrobenzopyran core. Its molecular framework makes it a promising candidate for applications in drug discovery, particularly in the development of novel anti-inflammatory and neuroprotective agents.

Recent studies highlight the growing interest in benzopyran-based compounds due to their diverse biological activities. Researchers are particularly focused on their potential as antioxidants and enzyme inhibitors, which aligns with current trends in precision medicine and targeted therapy. The propenal moiety in 3-(3,4-dihydro-1H-2-benzopyran-6-yl)prop-2-enal is also being explored for its role in cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis.

From a synthetic chemistry perspective, the compound’s CAS No. 2229643-77-8 is frequently referenced in patents and academic papers investigating heterocyclic building blocks. Its structural versatility allows for modifications that can enhance bioavailability or binding affinity to specific biological targets. This adaptability has made it a subject of interest in AI-driven drug design, where computational models predict its interactions with proteins like kinases and G-protein-coupled receptors.

In the context of material science, 3-(3,4-dihydro-1H-2-benzopyran-6-yl)prop-2-enal is being studied for its potential in organic electronics. Its conjugated system could contribute to the development of light-emitting diodes (LEDs) or photovoltaic cells, addressing the global demand for renewable energy solutions. These applications are particularly relevant given the surge in searches for eco-friendly materials and carbon-neutral technologies.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing this compound. Its chromatographic purity and stability under various conditions are critical parameters for industrial scalability. Discussions in online forums often revolve around optimizing synthetic routes to improve yield, reflecting the compound’s commercial viability.

As the scientific community continues to explore 3-(3,4-dihydro-1H-2-benzopyran-6-yl)prop-2-enal, its relevance in personalized medicine and smart materials is expected to grow. With advancements in automated synthesis and machine learning, researchers can accelerate the discovery of its untapped potential, making it a cornerstone in next-generation biopharmaceuticals and functional materials.